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Application Notes and Protocols: (-)-Diberal
For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Diberal, the levorotatory enantiomer of 5-(1,3-Dimethylbutyl)-5-ethylbarbituric acid (DMBB),

is a research-grade compound with significant potential in the field of neuropharmacology.

Unlike its convulsant (+)-enantiomer, (-)-Diberal exhibits potent anticonvulsant properties. This

stereoselectivity makes it a valuable tool for investigating the mechanisms of seizure activity

and the pharmacology of the GABA-A receptor, a primary target for many anticonvulsant drugs.

These application notes provide an overview of (-)-Diberal, its mechanism of action, and

detailed protocols for its use in preclinical research.

Commercial Suppliers of Research-Grade (-)-Diberal
Currently, sourcing research-grade (-)-Diberal (CAS 24016-64-6) can be challenging, as direct

listings for the individual enantiomer are not widely available from major chemical suppliers.

Researchers may need to consider the following options:

Custom Synthesis: Several chemical synthesis companies offer custom synthesis of specific

enantiomers. Researchers can inquire with these companies for the synthesis of (-)-Diberal.
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Racemic Mixture Suppliers: The racemic mixture of Diberal (CAS 2964-06-9) is more readily

available from suppliers such as Zhejiang Jiuzhou Chem Co., Ltd.[1]. For some preliminary

studies, the racemic mixture might be used, keeping in mind that the observed effects will be

a combination of the anticonvulsant (-)-isomer and the convulsant (+)-isomer. For precise

studies on the anticonvulsant properties, the purified (-)-enantiomer is essential.

Academic Collaborations: Researchers who have previously published on (-)-Diberal may be

willing to share small quantities for research purposes.

It is important to note that barbiturates are controlled substances in many jurisdictions, and

appropriate licensing and documentation will be required for purchase and use.

Physicochemical Properties
A summary of the key physicochemical properties of (-)-Diberal is presented in the table below.

Property Value

IUPAC Name
(S)-5-ethyl-5-(4-methylpentan-2-yl)barbituric

acid

Synonyms
(-)-DMBB, (-)-5-Ethyl-5-(1,3-

dimethylbutyl)barbituric acid

CAS Number 24016-64-6

Molecular Formula C₁₂H₂₀N₂O₃

Molecular Weight 240.30 g/mol

Appearance White to off-white solid

Stereochemistry Levorotatory (-) enantiomer

Mechanism of Action
(-)-Diberal exerts its anticonvulsant effects by acting as a positive allosteric modulator of the

GABA-A receptor. The GABA-A receptor is a ligand-gated ion channel that, upon binding of the

neurotransmitter gamma-aminobutyric acid (GABA), opens to allow the influx of chloride ions
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(Cl⁻) into the neuron.[2][3] This influx of negatively charged ions hyperpolarizes the neuron,

making it less likely to fire an action potential and thus reducing neuronal excitability.

(-)-Diberal enhances the effect of GABA by binding to a distinct site on the GABA-A receptor,

increasing the duration of chloride channel opening. This leads to a greater influx of chloride

ions and a more potent inhibitory effect. The stereospecificity of Diberal suggests a precise

interaction with the receptor complex, a key area of investigation for understanding the

structure-activity relationship of barbiturates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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